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Compound of Interest

Compound Name: Nvp-dky709

Cat. No.: B10830234 Get Quote

Essential Safety and Handling Guide for Nvp-
dky709
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

selective IKZF2 molecular glue degrader, Nvp-dky709. It includes operational procedures,

personal protective equipment (PPE) recommendations, and disposal plans to ensure the safe

and effective use of this compound in a laboratory setting.

Summary of Safety and Handling
Proper handling of Nvp-dky709 is critical to ensure personnel safety and maintain the integrity

of experiments. As a potent, biologically active compound, appropriate precautions must be

taken at all times. The following table summarizes the key safety and handling information.
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Parameter Information Source

CAS Number 2291360-73-9 [1][2][3]

Molecular Formula C25H27N3O3 [1][2]

Molecular Weight 417.50 g/mol [1]

Appearance Solid powder [3]

Storage (Powder) -20°C for up to 3 years [1]

Storage (in Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month
[1]

Personal Protective Equipment (PPE)
Due to the potent nature of Nvp-dky709 and the absence of a specific Safety Data Sheet

(SDS), a cautious approach to personal protection is mandatory. The following PPE is required

when handling Nvp-dky709 in solid or solution form.

PPE Category Specific Recommendations

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Skin and Body Protection Laboratory coat

Respiratory Protection
Handle in a certified chemical fume hood to

prevent inhalation

Operational Plans: Handling and Preparation of
Stock Solutions
Handling:

Engineering Controls: All work with solid Nvp-dky709 and concentrated stock solutions

should be conducted in a certified chemical fume hood.
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Weighing: Weigh the solid compound in a fume hood. Use appropriate tools to minimize dust

generation.

Solution Preparation: Prepare solutions in a fume hood. Ensure all containers are properly

labeled with the compound name, concentration, solvent, and date of preparation.

Preparation of Stock Solutions: Nvp-dky709 is soluble in DMSO. For a 10 mM stock solution,

reconstitute 5 mg of Nvp-dky709 powder in 1.20 mL of DMSO.[4] If precipitation is observed,

gentle warming and sonication can be used to aid dissolution.[1]

Disposal Plan
Dispose of all waste containing Nvp-dky709 in accordance with local, state, and federal

regulations for chemical waste.

Solid Waste: Collect any solid waste, including empty vials and contaminated weighing

paper, in a designated, sealed container for chemical waste.

Liquid Waste: Collect all solutions containing Nvp-dky709 in a clearly labeled, sealed

container for hazardous chemical waste. Do not pour down the drain.

Contaminated Materials: Dispose of any materials that have come into contact with Nvp-
dky709, such as pipette tips and gloves, as chemical waste.

Mechanism of Action: Nvp-dky709 as a Molecular
Glue Degrader
Nvp-dky709 is a "molecular glue" that selectively induces the degradation of the Ikaros family

zinc finger protein 2 (IKZF2), also known as Helios. It functions by binding to the E3 ubiquitin

ligase Cereblon (CRBN), inducing a conformational change that promotes the recruitment of

IKZF2.[1][4] This ternary complex formation (Nvp-dky709-CRBN-IKZF2) leads to the

ubiquitination of IKZF2 and its subsequent degradation by the proteasome.[5][6][7]

Caption: Nvp-dky709 acts as a molecular glue to induce the ubiquitination and proteasomal

degradation of IKZF2.
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Experimental Workflow: In Vitro Cell-Based Assay
The following diagram outlines a general workflow for an in vitro cell-based assay to evaluate

the activity of Nvp-dky709.

General In Vitro Experimental Workflow

1. Cell Culture
(e.g., Jurkat cells)

2. Treat cells with
Nvp-dky709

3. Incubate for a
defined period

4. Cell Lysis

5. Protein Analysis
(e.g., Western Blot for IKZF2)

6. Data Analysis

Click to download full resolution via product page
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Caption: A typical workflow for assessing the in vitro efficacy of Nvp-dky709.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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